Cas no 2172525-43-6 (4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one
• CAS No: 2172525-43-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5846408
• PubChem ID: 165849775
• Update Time: 2025-06-11

4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one
• 2172525-43-6
• EN300-1636392

• Inchi： 1S/C10H15N3O2/c1-3-13-9(14)4-8(11)10(13)7-5-15-12-6(7)2/h5,8,10H,3-4,11H2,1-2H3
• InChI Key： KWYKASRDGOVDLU-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2=CON=C2C)N1CC)N

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one

Introduction to 4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one (CAS No. 2172525-43-6)

4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. With the CAS number 2172525-43-6, this compound represents a promising candidate for further investigation in drug discovery and development. The presence of multiple heterocyclic moieties, including a pyrrolidinone ring and an oxazole ring, suggests a rich chemical space for interactions with biological targets, making it an intriguing subject for medicinal chemists.

The compound’s structure incorporates several key functional groups that contribute to its pharmacological profile. The 4-amino substituent at the pyrrolidinone ring provides a site for hydrogen bonding and potential interactions with protein receptors, while the 1-ethyl group introduces a degree of lipophilicity that can influence membrane permeability and metabolic stability. The 5-(3-methyl-1,2-oxazol-4-yl) moiety adds another layer of complexity, potentially enhancing binding affinity through steric and electronic effects.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual docking studies have suggested that 4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one may interact with various enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis or autoimmune diseases. These preliminary findings align with the growing interest in heterocyclic compounds as scaffolds for novel therapeutics.

In vitro studies have begun to explore the pharmacokinetic properties of this compound. Preliminary data indicate favorable solubility in aqueous buffers, which is crucial for formulation development. Additionally, metabolic stability assessments suggest that the compound undergoes minimal degradation under physiological conditions, indicating potential for oral administration. These characteristics are essential for advancing a candidate into clinical trials.

The synthesis of 4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yl)pyrrolidin-2-one presents both challenges and opportunities for synthetic chemists. The integration of the oxazole ring with the pyrrolidinone core requires precise control over reaction conditions to ensure high yield and purity. Recent methodologies involving transition-metal catalysis have shown promise in facilitating such couplings, offering a more efficient route to complex heterocycles compared to traditional multi-step approaches.

The potential therapeutic applications of this compound are broad and exciting. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in cancer metabolism. Studies on related structures have demonstrated that modifications at the pyrrolidinone core can significantly alter binding affinity and selectivity, suggesting that further optimization may yield highly potent inhibitors with minimal side effects.

Another area of interest is the compound’s interaction with bacterial enzymes. The unique combination of functional groups may disrupt essential bacterial pathways, making it a candidate for developing novel antibiotics. Given the rise of antibiotic-resistant strains, such discoveries are critically important and highlight the need for innovative approaches to combat microbial infections.

The role of computational modeling in understanding the behavior of 4-amino-1-ethyl-5-(3-methyl-1,2-oxazol-4-yll)pyrrolidinone cannot be overstated. Molecular dynamics simulations have provided insights into how this compound might interact with biological membranes and protein targets at an atomic level. These simulations help predict pharmacokinetic properties such as blood-brain barrier penetration and tissue distribution, which are critical factors in drug development.

Future research directions include exploring derivative compounds generated by modifying specific atoms within the core structure. By systematically altering substituents while maintaining key pharmacophores, researchers can identify analogs with enhanced potency or selectivity. This approach leverages the flexibility inherent in heterocyclic chemistry to tailor molecules for specific biological outcomes.

The regulatory landscape also plays a crucial role in advancing compounds like 4-amino-l ethyl-l 5 (3 methyl l , 2 oxazol 4 yl ) pyrrolidin 2 one into clinical trials. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that safety and efficacy are rigorously evaluated before human testing can begin. Recent changes in regulatory pathways have streamlined certain aspects of drug development, potentially accelerating the timeline for bringing new therapies to market.

In conclusion, 4 amino l ethyl l 5 (3 methyl l , 2 oxazol 4 yl ) pyrrolidin 2 one (CAS No. 2172525436) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration. As computational methods and synthetic techniques continue to evolve, this molecule stands at the forefront of innovation in drug discovery, offering hope for novel treatments across multiple therapeutic areas.